Cas no 852167-57-8 (3-{4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione)

• Product Name: 3-{4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione
• CAS No: 852167-57-8
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 6410943
• PubChem ID: 5183196
• Update Time: 2025-05-21

3-{4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione
• F0653-0760
• AKOS024592505
• 3-((4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)pentane-2,4-dione
• 852167-57-8
• 3-{[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}pentane-2,4-dione
• 3-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]pentane-2,4-dione
• 2,4-Pentanedione, 3-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C23H22N4O3S/c1-4-30-17-11-9-16(10-12-17)27-22(19-13-24-20-8-6-5-7-18(19)20)25-26-23(27)31-21(14(2)28)15(3)29/h5-13,21,24H,4H2,1-3H3
• InChI Key： QNLVWALZCFFHSV-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1N(C2=CC=C(OCC)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1)C(=O)C

Computed Properties

• Exact Mass: 434.14126175g/mol
• Monoisotopic Mass: 434.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 669.3±65.0 °C(Predicted)
• pka: 7.93±0.59(Predicted)

Additional information on 3-{4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione

Chemical Compound CAS No: 852167-57-8

The compound with CAS number 852167-57-8, known as 3-{4-(4-Ethoxyphenyl)-5-(1H-indol-3-yl)-4H-[1,2,4]triazolium-sulfanyl}pentane, is a highly specialized organic molecule with significant potential in various scientific and industrial applications.

This compound is characterized by its complex structure, which includes a pentane backbone substituted with a sulfanyl group linked to a triazole ring system. The triazole moiety itself is further substituted with an ethoxyphenyl group and an indole ring, making this compound a unique example of a multi-functionalized molecule.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry due to their potential as bioactive agents. The presence of the indole ring suggests possible interactions with various biological targets, while the ethoxyphenyl group may contribute to enhanced solubility and bioavailability.

Furthermore, the sulfanyl group attached to the triazole ring could play a critical role in modulating the compound's reactivity and stability under different conditions. This makes it an interesting candidate for exploring its use in drug design and development.

In summary, the compound CAS No: 852167-57-8 represents a cutting-edge advancement in chemical synthesis and holds promising avenues for future research and application.